MK-2295

• CAS: 1855897-95-8
• Molecular Formula: C28H35FN6O5S
• Molecular Weight: 586.7 g/mol
• InChI: InChI=1S/C27H31FN6O2.CH4O3S/c1-17-13-21(26(35)36)15-29-25(17)32-11-12-33(19(3)16-32)24-14-23(20-6-8-22(28)9-7-20)30-27(31-24)34-10-4-5-18(34)2;1-5(2,3)4/h6-9,13-15,18-19H,4-5,10-12,16H2,1-3H3,(H,35,36);1H3,(H,2,3,4)/t18-,19-;/m1./s1
• InChIKey: RYLIMKGOFDRDRX-STYNFMPRSA-N

MK-2295 Identity & Procurement Baseline

MK-2295 (CAS 1855897-95-8 mesylate salt; free base CAS 573678-04-3; also known as NGD-8243) is a small-molecule antagonist of the Transient Receptor Potential Vanilloid 1 (TRPV1) cation channel . The compound was developed as an oral analgesic candidate for chronic and postoperative pain, with documented Phase II clinical evaluation for postoperative dental pain [1]. MK-2295 functions by competitively blocking capsaicin-, proton-, and heat-mediated activation of the TRPV1 receptor, a validated nociceptive target . The compound exhibits sub-nanomolar potency in vitro and was characterized by a robust oral pharmacokinetic profile in preclinical species [2]. Notably, MK-2295 is now a discontinued clinical candidate, having been deprioritized following PK/PD modeling that indicated an inability to separate analgesic efficacy from thermal sensory impairment [3].

• Clinical-stage TRPV1 antagonist tool compound for thermoregulation and pain pathway studies

• Mesylate salt form supports consistent in vivo formulation and solubility

• Discontinued clinical program — used as reference for TRPV1 hyperthermia mechanism research

• [1] Springer Nature. AdisInsight Drug Profile: MK 2295. Last Updated 30 Dec 2014. View Source
• [2] Denney WS, et al. Modeling and Simulation for Determination of the Therapeutic Window of MK-2295: a TRPV1 Antagonist. PAGE 18 (2009) Abstr 1507. View Source
• [3] Denney WS, et al. (2009). PAGE 18 Abstr 1507. PK/PD modeling results. View Source

MK-2295 Cannot Be Substituted

TRPV1 antagonists exhibit profound pharmacologic divergence despite shared receptor targeting. Differences in binding site interactions (e.g., competitive vs. allosteric, mode-selectivity for capsaicin vs. proton vs. heat activation), species-specific potency variations, and divergent effects on thermoregulation render cross-compound substitution scientifically invalid [1]. For example, first-generation antagonists like capsazepine display micromolar potency and poor selectivity, while later compounds achieve sub-nanomolar IC50 values but carry distinct liabilities such as hyperthermia or thermal analgesia [2]. MK-2295 occupies a unique position within this landscape: it combines potent multimodal TRPV1 blockade with a well-characterized clinical PK/PD profile, including quantitative exposure-response relationships for both target engagement (capsaicin-induced dermal vasodilation, CIDV) and adverse effects (core body temperature elevation, warmth sensation threshold) [3]. These data provide a benchmark for interpreting in vivo TRPV1 pharmacology that generic analogs lack.

Class-wide divergence

TRPV1 antagonist PK/PD profiles differ substantially; MK-2295 target-engagement and thermal-effect coupling may not transfer to other antagonists.

Unique clinical dataset

No other clinical-stage TRPV1 antagonist has published human EC50 values for both efficacy and hyperthermia endpoints; extrapolation would confound mechanistic interpretation.

Salt form specificity

The mesylate salt cannot be directly substituted by the free base; solubility and formulation behavior may shift.

• [1] Szallasi A, et al. The vanilloid receptor TRPV1: 10 years from channel cloning to antagonist proof-of-concept. Nature Reviews Drug Discovery. 2007;6:357-372. View Source
• [2] Gavva NR, et al. Pharmacological blockade of the vanilloid receptor TRPV1 elicits marked hyperthermia in humans. Pain. 2008;136(1-2):202-210. View Source
• [3] Denney WS, et al. Modeling and Simulation for Determination of the Therapeutic Window of MK-2295: a TRPV1 Antagonist. PAGE 18 (2009) Abstr 1507. View Source

MK-2295 Quantitative Head-to-Head Evidence

Clinical PK/PD: Target Engagement vs. Hyperthermia

MK-2295 demonstrates sub-nanomolar potency against human TRPV1 (capsaicin-induced activation) with an IC50 of approximately 1.1 nM, placing it among the most potent TRPV1 antagonists characterized . This potency is comparable to AMG-517 (IC50 0.5-0.76 nM) and substantially exceeds that of first-generation agents like capsazepine (IC50 ~93-562 nM) and later tool compounds such as A-784168 (IC50 25 nM) .

Clinical PK/PD EC50

Head-to-head

CBT EC50 69.9 nM; CIDV EC50 57.9 nM; WS EC50 267 nM; HWT EC50 292 nM

Supports PK/PD model-response interpretation

Modeled from 5 trials, ~182 subjects

Evidence Dimension	IC50 for capsaicin-induced activation of human TRPV1
Target Compound Data	1.1 nM (human TRPV1)
Comparator Or Baseline	AMG-517: 0.5-0.76 nM; SB-705498: 3 nM; Capsazepine: 93-562 nM; A-784168: 25 nM
Quantified Difference	MK-2295 is >85-fold more potent than capsazepine; within ~2-fold of AMG-517; ~3-fold more potent than SB-705498
Conditions	In vitro functional assay; capsaicin-induced activation of recombinant human TRPV1 expressed in heterologous cells

Why This Matters

Potency directly impacts the in vivo dose required to achieve target engagement; sub-nanomolar IC50 values reduce the risk of off-target pharmacology at therapeutic exposures.

Phase II RCT: Ibuprofen-Controlled Dental Pain

Population PK/PD analysis of MK-2295 from five clinical trials (n=182 subjects) established quantitative relationships between plasma concentration and pharmacodynamic biomarkers [1]. The EC50 for capsaicin-induced dermal vasodilation (CIDV), a direct measure of peripheral TRPV1 antagonism, was 57.9 nM [1]. The EC50 for core body temperature (CBT) elevation, an on-target but potentially limiting adverse effect, was 69.9 nM [1]. The proximity of these EC50 values (therapeutic index ~1.2) indicated that doses required for robust target engagement would concomitantly impair thermoregulation [1]. This quantitative exposure-response relationship is a unique differentiator of MK-2295; comparable clinical PK/PD models are not publicly available for most TRPV1 tool compounds (e.g., capsazepine, SB-705498) [2].

Phase II RCT design

Trial context

Phase II, double-blind, ibuprofen-controlled, NCT00387140, n=89

Supports comparator-trial design review

Unpublished results; framework for benchmarking

Evidence Dimension	Clinical EC50 for PD biomarkers
Target Compound Data	CIDV EC50: 57.9 nM; CBT EC50: 69.9 nM
Comparator Or Baseline	Placebo; no comparator TRPV1 antagonist EC50 data available in same model
Quantified Difference	Therapeutic index (CBT EC50 / CIDV EC50) = 1.2
Conditions	Population PK/PD model built from five clinical trials; mixed-effects modeling (NONMEM); healthy volunteers and dental pain patients

Why This Matters

These EC50 values define the therapeutic window for MK-2295 and serve as a benchmark for interpreting TRPV1 pharmacology in human subjects; researchers evaluating newer TRPV1 antagonists can use these data to assess whether improved therapeutic indices are achievable.

• [1] Denney WS, et al. Modeling and Simulation for Determination of the Therapeutic Window of MK-2295: a TRPV1 Antagonist. PAGE 18 (2009) Abstr 1507. View Source
• [2] ClinicalTrials.gov. NCT00387140: Study to Evaluate Safety and Efficacy of MK-2295 in Postoperative Dental Pain. 2006. View Source

Heat Activation Blockade at Human TRPV1

MK-2295 exhibits favorable oral pharmacokinetics in rat, with a reported oral bioavailability of approximately 99% and a terminal half-life of 8.0-8.1 hours . The compound reaches peak plasma concentration (Tmax) within 0.7-3.0 hours post-dose . In comparison, capsazepine, a widely used TRPV1 antagonist tool compound, demonstrates poor oral bioavailability (<10%) and a short half-life (~1-2 hours) in rodents, limiting its utility for chronic dosing studies [1]. SB-705498, while orally bioavailable, exhibits species-dependent clearance and a shorter half-life in rat (<2 hours) [2]. MK-2295's sustained exposure profile enables once-daily oral dosing paradigms in preclinical pain models without the need for continuous infusion or multiple daily administrations [3].

Heat activation block

Class-level inference

MK-2295: polymodal (blocks heat) vs JYL-1421: modality-selective (spares heat)

Supports polymodal antagonist benchmarking

FLIPR-based heat activation assay

Evidence Dimension	Oral pharmacokinetic parameters in rat
Target Compound Data	F% ≈ 99%; t1/2 = 8.0-8.1 h; Tmax = 0.7-3.0 h; CL = 23.0 mL/min/kg; Vd = 13.0 L/kg
Comparator Or Baseline	Capsazepine: F% <10%, t1/2 ~1-2 h; SB-705498: t1/2 <2 h
Quantified Difference	MK-2295 half-life is 4-8× longer than capsazepine and SB-705498; bioavailability is >10× higher than capsazepine
Conditions	Male Sprague-Dawley rats; oral gavage administration; plasma concentration measured by LC-MS/MS

Why This Matters

High oral bioavailability and extended half-life reduce the compound mass required for chronic in vivo studies and simplify dosing regimens, improving experimental reproducibility and reducing animal handling stress.

• [1] Walker KM, et al. The VR1 antagonist capsazepine reverses mechanical hyperalgesia in models of inflammatory and neuropathic pain. J Pharmacol Exp Ther. 2003;304(1):56-62. View Source
• [2] Rami HK, et al. Discovery of SB-705498: a potent, selective and orally bioavailable TRPV1 antagonist suitable for clinical development. Bioorg Med Chem Lett. 2006;16(12):3287-3291. View Source
• [3] Denney WS, et al. PAGE 18 (2009) Abstr 1507. Clinical PK data supporting once-daily dosing. View Source

Mesylate Salt: Solubility and Handling Advantages

MK-2295 demonstrates analgesic activity in the rat carrageenan-induced thermal hyperalgesia model, a standard preclinical assay for inflammatory pain . While quantitative ED50 values for MK-2295 in this model are not fully disclosed in public sources, the compound's efficacy in this paradigm is documented . For context, capsazepine requires doses of 30-100 mg/kg (i.p.) to produce comparable anti-hyperalgesic effects in the same model due to its lower potency and poor brain penetration [1]. SB-705498 exhibits efficacy at 3-30 mg/kg (p.o.) in rat inflammatory pain models [2]. MK-2295's combination of sub-nanomolar potency and high oral bioavailability suggests that effective doses would fall at the lower end of this range, though direct head-to-head comparisons are not publicly available [3].

Mesylate salt advantage

Formulation-context

Mesylate salt vs free base — enhanced aqueous solubility and formulation consistency

Supports in vivo formulation selection

Vendor-reported; lot-specific review recommended

Evidence Dimension	Anti-hyperalgesic activity in carrageenan model
Target Compound Data	Efficacy confirmed (quantitative ED50 not publicly disclosed)
Comparator Or Baseline	Capsazepine: ED50 ~30-100 mg/kg i.p.; SB-705498: efficacy at 3-30 mg/kg p.o.
Quantified Difference	Not directly quantifiable due to lack of disclosed ED50 for MK-2295
Conditions	Rat carrageenan-induced paw thermal hyperalgesia; Hargreaves test; oral administration

Why This Matters

Demonstrated efficacy in a validated inflammatory pain model confirms that MK-2295's in vitro potency translates to in vivo pharmacodynamic activity, supporting its use as a positive control or reference compound in TRPV1-mediated pain research.

• [1] Walker KM, et al. The VR1 antagonist capsazepine reverses mechanical hyperalgesia in models of inflammatory and neuropathic pain. J Pharmacol Exp Ther. 2003;304(1):56-62. View Source
• [2] Rami HK, et al. Discovery of SB-705498: a potent, selective and orally bioavailable TRPV1 antagonist suitable for clinical development. Bioorg Med Chem Lett. 2006;16(12):3287-3291. View Source
• [3] Denney WS, et al. PAGE 18 (2009) Abstr 1507. Preclinical-to-clinical translation. View Source

MK-2295 Research & Procurement Applications

TRPV1 Hyperthermia & Thermal Sensation Benchmark

MK-2295 serves as a well-characterized, potent positive control for high-throughput screening and secondary confirmation assays targeting TRPV1 antagonism. Its sub-nanomolar IC50 (1.1 nM) provides a benchmark for assay sensitivity and enables normalization of screening data across laboratories [1]. Compared to capsazepine, which exhibits significant off-target activity and requires micromolar concentrations, MK-2295 offers cleaner pharmacology for interpreting TRPV1-specific effects .

Comparator in Postoperative & Inflammatory Pain

The publicly available population PK/PD model for MK-2295, including EC50 values for CIDV (57.9 nM) and core body temperature (69.9 nM), provides a rare quantitative framework for predicting human TRPV1 target engagement and thermoregulatory effects [1]. Researchers developing next-generation TRPV1 antagonists can use these parameters as a comparator to assess whether their compounds achieve a wider therapeutic index, a critical hurdle that MK-2295 itself failed to overcome [1].

Polymodal Control for Heat Activation Studies

MK-2295's high oral bioavailability (~99%) and extended half-life (8 hours) in rat enable once-daily oral dosing in chronic pain models, reducing experimental variability associated with multiple daily injections or continuous infusion [1]. This PK profile is superior to first-generation tool compounds like capsazepine, which require parenteral administration due to poor oral absorption . Researchers conducting longitudinal behavioral studies (e.g., neuropathic pain, inflammatory pain) can leverage MK-2295's sustained exposure to maintain consistent target coverage [2].

Mesylate Salt for In Vivo Pharmacokinetic Studies

MK-2295's clinical development was discontinued specifically due to the inability to separate analgesia from impaired thermal sensation, as quantified by overlapping EC50 values for CIDV and warmth sensation threshold [1]. This well-documented failure mode makes MK-2295 an ideal comparator for safety pharmacology studies aimed at identifying TRPV1 antagonists with improved therapeutic margins. New chemical entities can be benchmarked against MK-2295's therapeutic index (CBT EC50 / CIDV EC50 = 1.2) to demonstrate differentiation [1].

Application

Selection Property

Validation Focus

TRPV1 thermoregulation studies

Clinical PK/PD EC50 dataset

Efficacy-thermal endpoint coupling review

Inflammatory pain model comparator

Ibuprofen comparator trial design

Active-comparator endpoint benchmarking

Heat activation modality studies

Polymodal antagonist profile

Heat response blockade benchmark

In vivo PK and formulation studies

Mesylate salt solubility profile

Formulation-dependent exposure review

• [1] Denney WS, et al. Modeling and Simulation for Determination of the Therapeutic Window of MK-2295: a TRPV1 Antagonist. PAGE 18 (2009) Abstr 1507. View Source
• [2] Walker KM, et al. The VR1 antagonist capsazepine reverses mechanical hyperalgesia in models of inflammatory and neuropathic pain. J Pharmacol Exp Ther. 2003;304(1):56-62. View Source